2-(2,2-Dimethylbenzo[d][1,3]dioxol-5-yl)acetonitrile

• CAS No.: 936727-46-7
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 2-(2,2-dimethyl-1,3-benzodioxol-5-yl)acetonitrile
• InChI: InChI=1S/C11H11NO2/c1-11(2)13-9-4-3-8(5-6-12)7-10(9)14-11/h3-4,7H,5H2,1-2H3
• InChI Key: ZSAWLHSYYFHGDD-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2=C(O1)C=C(C=C2)CC#N)C

Description

2-(2,2-Dimethylbenzo[d][1,3]dioxol-5-yl)acetonitrile is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (3,4-dihydroxy-phenyl)-acetonitrile (0.2 g, 1.3 mmol) in toluene (4 mL) was added 2,2-dimethoxy-propane (0.28 g, 2.6 mmol) and TsOH (0.010 g, 0.065 mmol). The mixture was heated at reflux overnight. The reaction mixture was evaporated to remove the solvent and the residue was dissolved in ethyl acetate. The organic layer was washed with NaHCO3 solution, H2O, brine, and dried over Na2SO4. The solvent was evaporated under reduced pressure to give a residue, which was purified by column chromatography on silica gel (Petroleum Ether/EtOAc 10:1) to give 2-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)acetonitrile (40 mg, 20%). 1H NMR (CDCl3, 400 MHz) δ 6.68-6.71 (m, 3H), 3.64 (s, 2H), 1.67 (s, 6H).